Cas no 1804717-28-9 (3-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-methanol)

• Product Name: 3-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-methanol
• CAS No: 1804717-28-9
• MF: C₈H₅ClF₅NO
• MW: 261.576418638229
• CID: 4874200
• Update Time: 2025-06-23

3-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-methanol

• Inchi： 1S/C8H5ClF5NO/c9-5-4(2-16)3(7(10)11)1-15-6(5)8(12,13)14/h1,7,16H,2H2
• InChI Key： LJJXIYPKKAMDAE-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=NC=C(C(F)F)C=1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 2.1
• Topological Polar Surface Area: 33.1

Additional information on 3-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-methanol

3-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-methanol (CAS No. 1804717-28-9): A Comprehensive Overview

3-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-methanol (CAS No. 1804717-28-9) is a highly specialized compound with significant applications in the fields of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential in developing novel therapeutic agents and its role in advanced research studies.

The molecular structure of 3-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-methanol is notable for its chlorine, difluoromethyl, and trifluoromethyl substituents, which confer it with distinct chemical properties. These functional groups contribute to the compound's stability, reactivity, and biological activity, making it a valuable candidate for various applications.

Recent studies have highlighted the importance of fluorinated compounds in pharmaceutical development. The presence of fluorine atoms in 3-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-methanol enhances its lipophilicity and metabolic stability, which are crucial factors for drug design. These properties make the compound an attractive candidate for the development of new drugs targeting specific biological pathways.

In the context of medicinal chemistry, 3-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-methanol has been explored for its potential as a lead compound in the synthesis of more complex molecules. Its versatile reactivity allows for the introduction of various functional groups, enabling the creation of a wide range of derivatives with tailored properties. This flexibility is particularly valuable in the optimization of drug candidates during preclinical and clinical trials.

The pyridine core of 3-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-methanol is a common scaffold in many bioactive molecules. Pyridines are known for their ability to interact with biological targets such as enzymes and receptors, making them useful in the development of therapeutic agents. The methanol group at the 4-position further enhances the compound's solubility and bioavailability, which are critical parameters for effective drug delivery.

Research into the biological activity of 3-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-methanol has shown promising results. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For example, it has been investigated for its ability to inhibit kinases, which are key regulators of cellular processes such as proliferation and apoptosis. This makes it a potential candidate for treating conditions such as cancer and inflammatory diseases.

In addition to its therapeutic potential, 3-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-methanol has also been studied for its use as a probe molecule in chemical biology research. Its unique structure allows it to serve as a tool for investigating protein-protein interactions and signaling pathways. By understanding these interactions at a molecular level, researchers can gain insights into disease mechanisms and identify new targets for drug discovery.

The synthesis of 3-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-methanol involves several well-established chemical reactions. One common approach is to start with a suitable pyridine derivative and introduce the necessary functional groups through sequential reactions such as halogenation, fluorination, and methylation. The choice of synthetic route depends on factors such as yield, purity, and scalability, which are important considerations for both academic research and industrial applications.

Safety and environmental considerations are also essential when working with compounds like 3-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-methanol. Proper handling procedures should be followed to ensure the safety of laboratory personnel and minimize environmental impact. This includes using appropriate personal protective equipment (PPE), working under fume hoods, and disposing of waste materials according to regulatory guidelines.

In conclusion, 3-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-methanol (CAS No. 1804717-28-9) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features and favorable chemical properties make it an attractive candidate for developing new therapeutic agents and advancing our understanding of biological systems. Ongoing research continues to uncover new applications and insights into this intriguing molecule.